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Compound of Interest

Compound Name: Trilysine

Cat. No.: B6595419

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilysine, a tripeptide composed of three L-lysine amino acid residues linked by peptide bonds,
is a cationic molecule of significant interest in various scientific and biomedical fields. Its
inherent positive charges at physiological pH, stemming from the primary amine groups in the
lysine side chains, govern its interactions with negatively charged macromolecules such as
nucleic acids. This property has led to its exploration in applications like gene delivery and drug
formulation. This technical guide provides a comprehensive overview of the core
physicochemical properties of Trilysine, detailed experimental protocols for its analysis, and
visualizations of its interactions and analytical workflows.

Core Physicochemical Properties

The physicochemical properties of Trilysine are fundamental to its behavior in biological and
chemical systems. The following tables summarize key quantitative data.

General and Chemical Properties
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Property Value Source

(2S)-6-amino-2-[[(2S)-6-amino-
. 2-[[(2S)-2,6-
Chemical Name o ) N/A
diaminohexanoyl]laminolhexan

oyllamino]hexanoic acid

Lys-Lys-Lys, L-Lysyl-L-lysyl-L-

Synonyms ysine, KKK N/A
CAS Number 13184-14-0 N/A
Molecular Formula C1sH38N6Oa4 N/A
Molecular Weight 402.53 g/mol [1]
Appearance White to off-white powder [1]
Storage Temperature -20°C [1]

Physical and Chemical Data
Value

Property . . Source
(Predicted/Experimental)

Melting Point Not experimentally determined.  N/A
Boiling Point 745.4 £ 60.0 °C (Predicted) N/A
Density 1.156 + 0.06 g/cm3 (Predicted) N/A

pK1: 3.08 (+2); pK2: 7.34 (+1);
pKa pK3: 9.80 (0); pK4: 10.54 (-1) N/A
(25°C, u=0.1) (Predicted)

LogP -5.6 (Predicted) N/A

B Soluble in water. Quantitative
Solubility _ [2]
data not available.

Experimental Protocols
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Detailed methodologies are crucial for the accurate characterization and quantification of
Trilysine.

High-Performance Liquid Chromatography (HPLC) for
Trilysine Analysis

This method allows for the separation and analysis of Lysine, Dilysine, and Trilysine.[3]

Column: BIST B+ mixed-mode stationary phase column (e.g., 4.6 x 250 mm, 5 pum, 100A).[3]

» Mobile Phase: A simple mobile phase consisting of water, Acetonitrile (MeCN) or Methanol
(MeOH), and sulfuric acid as a buffer.[3] The gradient can be optimized for baseline
separation. For a similar analysis of lysine, a gradient from 100% mobile phase A (2% ACN
with 0.1% TFA) to 100% mobile phase B (25% ACN with 0.3% TFA) over 20 minutes can be
used as a starting point.

e Flow Rate: 1 mL/min.
¢ Detection: UV at 205 nm.[3]

o Sample Preparation: Dissolve Trilysine standard or sample in the mobile phase, filter
through a 0.45 um filter, and sonicate before injection.

Spectroscopic Analysis (General Protocols)

While specific spectra for Trilysine are not readily available in public databases, the following
are general protocols for obtaining spectroscopic data for peptides.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve Trilysine in a suitable deuterated solvent (e.g., D20). The
concentration can range from 1 to 10 mg/mL.

o Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o Experiments: Acquire *H NMR and 3C NMR spectra. For structural elucidation, 2D
experiments like COSY, HSQC, and HMBC can be performed.
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o Expected Chemical Shifts (based on L-lysine):

= 1H NMR (in D20): Expect signals for a-CH (~3.7 ppm), B-CHz (~1.9 ppm), y-CHz (~1.5
ppm), 8-CHz (~1.7 ppm), and &-CHz (~3.0 ppm).[4] The peptide bond formation will
cause shifts in these values, particularly for the a-CH protons.

= 13C NMR (in D20): Expect signals for Ca (~57 ppm), CB (=32 ppm), Cy (~24 ppm), Cd
(~29 ppm), Ce (~42 ppm), and C=0 (~177 ppm).[1]

o Fourier-Transform Infrared (FTIR) Spectroscopy:

o Sample Preparation: Prepare a KBr pellet containing a small amount of solid Trilysine or
acquire the spectrum of the powder using an ATR-FTIR accessory.

o Instrumentation: An FTIR spectrometer.
o Data Acquisition: Scan in the range of 4000-400 cm~1.
o Expected Characteristic Peaks (based on poly-L-lysine):
» ~3270-3300 cm~1: N-H stretching (amide A).[5]
= ~3030 cm~%: NHs* stretching from the side chains.[5]
s ~2850-2950 cm~1: C-H stretching.
» ~1630-1650 cm~1: C=0 stretching (amide I).[5]
» ~1530-1550 cm~1: N-H bending and C-N stretching (amide II).[6]
o UV-Visible Spectroscopy:

o Sample Preparation: Dissolve Trilysine in a UV-transparent solvent, typically water or a
buffer solution.

o Instrumentation: A UV-Vis spectrophotometer.

o Data Acquisition: Scan in the range of 190-400 nm.
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o Expected Absorption: Trilysine is expected to have a strong absorbance below 220 nm
due to the peptide bonds.[3]

Visualizations
HPLC Analysis Workflow for Trilysine

Sample & Mobile Phase Preparation
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tion etection
BIST B+ Column UV Detector (205 nm) Chromatogram Quantification

Click to download full resolution via product page

Caption: Workflow for the HPLC analysis of Trilysine.

Interaction of Trilysine with DNA for Gene Delivery

Trilysine's cationic nature allows it to interact with and condense negatively charged DNA,
forming nanoparticles that can facilitate gene delivery into cells.[7][8]
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Caption: Trilysine-mediated DNA condensation and gene delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6595419#what-are-the-physicochemical-properties-
of-trilysine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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